Cas no 1261958-95-5 (5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol
• CAS No: 1261958-95-5
• MF: C₁₅H₁₃F₃O₃
• MW: 298.257135152817
• MDL: MFCD18316365
• CID: 2766093
• PubChem ID: 53222088
• Update Time: 2025-10-27

5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00686666
• MFCD18316365
• 5-(2,5-DIMETHOXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 1261958-95-5
• 2',5'-Dimethoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol, 95%
• 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316365
• Inchi： 1S/C15H13F3O3/c1-20-12-3-4-14(21-2)13(8-12)9-5-10(15(16,17)18)7-11(19)6-9/h3-8,19H,1-2H3
• InChI Key： DUNGUWVHTALOSF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=C(C=CC=1OC)OC)O)(F)F

Computed Properties

• Exact Mass: 298.08167876Da
• Monoisotopic Mass: 298.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol

Introduction to 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol (CAS No. 1261958-95-5)

5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261958-95-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif with both dimethoxy and trifluoromethyl substituents, exhibits a distinct chemical profile that makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol consists of a biphenyl core, where one phenyl ring is substituted with two methoxy groups at the 2 and 5 positions, while the other phenyl ring bears a trifluoromethyl group at the 3 position. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited for its biological activity. The presence of both electron-donating methoxy groups and an electron-withdrawing trifluoromethyl group creates a balance that influences the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage advanced chemical scaffolds to achieve higher efficacy and selectivity. The structural features of 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol make it an attractive candidate for further investigation in this context. Specifically, the combination of dimethoxy and trifluoromethyl substituents can modulate the compound's pharmacokinetic properties, including solubility, metabolic stability, and membrane permeability. These factors are crucial for optimizing drug-like characteristics and ensuring that the compound can reach its intended biological target effectively.

One of the most compelling aspects of 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol is its potential application in the development of small-molecule inhibitors for various biological pathways. The biphenyl core is a common motif in many bioactive molecules, and modifications to this core can lead to significant changes in biological activity. For instance, studies have shown that biphenyl derivatives can interact with enzymes and receptors in ways that are beneficial for therapeutic purposes. The specific substitution pattern in 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol may confer unique interactions with biological targets, making it a valuable scaffold for drug design.

Recent research has begun to explore the pharmacological potential of compounds with similar structural features. For example, studies on biphenyl derivatives have demonstrated their ability to modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The presence of both dimethoxy and trifluoromethyl groups in 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol may enhance its binding affinity to these enzymes or other relevant targets. This could lead to the development of novel therapeutics for conditions such as inflammation-related diseases or cancer.

Moreover, the electronic properties of the biphenyl core can be fine-tuned by altering the substituents attached to it. The dimethoxy groups increase electron density on one phenyl ring, while the trifluoromethyl group reduces electron density on the other ring. This imbalance can influence how the molecule interacts with biological targets at an atomic level. Such precise control over molecular interactions is essential for developing drugs that are both effective and selective.

In addition to its potential as an inhibitor, 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol may also serve as a building block for more complex molecules through further chemical modification. The availability of this compound allows researchers to explore derivatives with different substitution patterns or additional functional groups. Such modifications can be tailored to enhance specific pharmacological properties or to improve drug-like characteristics like bioavailability or metabolic stability.

The synthesis of 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol is another area of interest within synthetic organic chemistry. The preparation of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions or palladium-catalyzed transformations, may be employed to construct the biphenyl core efficiently. Optimizing these synthetic routes is crucial for producing sufficient quantities of the compound for further biological evaluation.

The growing body of research on biphenyl derivatives underscores their importance as pharmacological tools. As more data becomes available on compounds like 5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol, our understanding of how structural features influence biological activity will continue to evolve. This knowledge will be instrumental in guiding future drug discovery efforts and in designing molecules with improved therapeutic profiles.

In conclusion,5-(2,5-Dimethoxyphenyl)-3-trifluoromethylphenol (CAS No. 1261958-95-5) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activity. The combination of dimethoxy and trifluoromethyl substituents offers a rich chemical space for exploring new therapeutic interventions. As research progresses，this compound is likely to play an important role in developing innovative treatments for various diseases.